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Compound Name: Urease-IN-10

Cat. No.: B12377702

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Urease-IN-10, a
representative urease inhibitor formulation based on N-(n-butyl)thiophosphoric triamide
(NBPT), in agricultural research. The information provided is intended to guide researchers in
designing and conducting experiments to evaluate the efficacy of Urease-IN-10 in reducing
nitrogen loss and improving nitrogen use efficiency in crop production.

Introduction

Urea is a primary nitrogen fertilizer used globally due to its high nitrogen content (46%) and
relatively low cost.[1][2] However, its application can lead to significant nitrogen loss through
ammonia volatilization, a process catalyzed by the soil enzyme urease.[3][4] Urease hydrolyzes
urea into ammonia and carbon dioxide.[5][6] When this occurs on the solil surface, a substantial
portion of the ammonia can be lost to the atmosphere, reducing the amount of nitrogen
available to plants and contributing to environmental pollution.[7][8]

Urease inhibitors, such as the active ingredient in Urease-IN-10, are compounds that
temporarily block the activity of the urease enzyme.[1][8] This delay in urea hydrolysis allows
more time for the urea to be incorporated into the soil by rainfall or irrigation, where the
resulting ammonium is less susceptible to volatilization and can be better utilized by crops.[7]
The application of urease inhibitors has been shown to reduce ammonia emissions by 50-90%
and can lead to increased crop yields.[7][8]
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Mechanism of Action

Urease-IN-10 acts by inhibiting the activity of the urease enzyme in the soil.[1] The active
ingredient, NBPT, specifically targets the nickel-containing active site of the urease enzyme,
preventing it from binding to and hydrolyzing urea.[2][5] This inhibition is temporary, allowing for
a controlled release of nitrogen that is better synchronized with the crop's demand.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12377702?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2077-0472/11/7/684
https://pmc.ncbi.nlm.nih.gov/articles/PMC6077229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6077229/
http://www.international-agrophysics.org/pdf-139714-67527?filename=Effectiveness%20of%20the%20use.pdf
https://www.researchgate.net/publication/354093763_Effectiveness_of_the_use_of_urease_inhibitors_in_agriculture_A_review
https://en.wikipedia.org/wiki/Urease
https://www.researchgate.net/file.PostFileLoader.html?id=5996bd93f7b67e6c9d1369f1&assetKey=AS%3A528649017593856%401503051155246
https://www.conservfs.com/Resource-Center/Resource-Detail/nitrogen-management-urease-inhibitors
https://nodral.com/blog/the-advantages-of-urea-with-urease-inhibitors-in-modern-agriculture/
https://www.benchchem.com/product/b12377702#application-of-urease-in-10-in-agricultural-research
https://www.benchchem.com/product/b12377702#application-of-urease-in-10-in-agricultural-research
https://www.benchchem.com/product/b12377702#application-of-urease-in-10-in-agricultural-research
https://www.benchchem.com/product/b12377702#application-of-urease-in-10-in-agricultural-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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